Cas no 2228479-19-2 (4-(1-ethoxyethyl)oxane-2,6-dione)

• Product Name: 4-(1-ethoxyethyl)oxane-2,6-dione
• CAS No: 2228479-19-2
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 5999062
• PubChem ID: 165689452
• Update Time: 2025-10-22

4-(1-ethoxyethyl)oxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-(1-ethoxyethyl)oxane-2,6-dione
• EN300-1794966
• 2228479-19-2

• Inchi： 1S/C9H14O4/c1-3-12-6(2)7-4-8(10)13-9(11)5-7/h6-7H,3-5H2,1-2H3
• InChI Key： RNTVPHSXSCAGEK-UHFFFAOYSA-N
• SMILES： O(CC)C(C)C1CC(=O)OC(C1)=O

Computed Properties

• Exact Mass: 186.08920892g/mol
• Monoisotopic Mass: 186.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52.6Ų

Additional information on 4-(1-ethoxyethyl)oxane-2,6-dione

Recent Advances in the Study of 4-(1-ethoxyethyl)oxane-2,6-dione (CAS: 2228479-19-2): A Comprehensive Research Brief

The compound 4-(1-ethoxyethyl)oxane-2,6-dione (CAS: 2228479-19-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxane-2,6-dione core and ethoxyethyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key breakthroughs in the study of 4-(1-ethoxyethyl)oxane-2,6-dione is its role as a versatile intermediate in the synthesis of bioactive compounds. Researchers have developed efficient synthetic routes to produce this compound with high yield and purity, enabling its use in subsequent derivatization and biological testing. The compound's structural features make it amenable to modifications that can enhance its pharmacological profile, such as improved solubility, stability, and target specificity.

In terms of biological activity, preliminary studies have demonstrated that 4-(1-ethoxyethyl)oxane-2,6-dione exhibits notable anti-inflammatory and anti-cancer properties. Mechanistic investigations suggest that the compound modulates key signaling pathways involved in inflammation and cell proliferation. For instance, it has been shown to inhibit the activity of certain kinases and transcription factors that are critical in the pathogenesis of inflammatory diseases and cancer. These findings underscore the compound's potential as a lead molecule for the development of novel therapeutics.

Furthermore, recent in vivo studies have provided encouraging results regarding the compound's pharmacokinetics and safety profile. Animal models have shown that 4-(1-ethoxyethyl)oxane-2,6-dione is well-tolerated at therapeutic doses, with minimal adverse effects. Its ability to cross biological barriers, such as the blood-brain barrier, also opens up possibilities for its use in treating central nervous system disorders. These attributes make it a promising candidate for further preclinical and clinical evaluation.

Despite these advancements, challenges remain in optimizing the compound's efficacy and selectivity. Current research efforts are directed toward understanding its structure-activity relationships (SAR) and identifying derivatives with enhanced therapeutic indices. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-(1-ethoxyethyl)oxane-2,6-dione (CAS: 2228479-19-2) represents a compelling area of research in chemical biology and drug discovery. Its unique chemical structure, combined with its promising biological activities, positions it as a valuable scaffold for the development of next-generation therapeutics. Continued exploration of its pharmacological potential and optimization of its properties will be critical in realizing its full clinical potential.